Cas no 2680748-51-8 (1-(2,2-difluoroethyl)-3-(2,2,2-trifluoroacetamido)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(2,2-difluoroethyl)-3-(2,2,2-trifluoroacetamido)-1H-pyrazole-5-carboxylic acid
• CAS No: 2680748-51-8
• MF: C₈H₆F₅N₃O₃
• MW: 287.143558979034
• CID: 5634742
• PubChem ID: 165942975
• Update Time: 2025-06-11

1-(2,2-difluoroethyl)-3-(2,2,2-trifluoroacetamido)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680748-51-8
• 1-(2,2-difluoroethyl)-3-(2,2,2-trifluoroacetamido)-1H-pyrazole-5-carboxylic acid
• EN300-28287320

• Inchi： 1S/C8H6F5N3O3/c9-4(10)2-16-3(6(17)18)1-5(15-16)14-7(19)8(11,12)13/h1,4H,2H2,(H,17,18)(H,14,15,19)
• InChI Key： ZUEUHDRMFBBVJV-UHFFFAOYSA-N
• SMILES： FC(CN1C(C(=O)O)=CC(NC(C(F)(F)F)=O)=N1)F

Computed Properties

• Exact Mass: 287.03293187g/mol
• Monoisotopic Mass: 287.03293187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.2Ų

Additional information on 1-(2,2-difluoroethyl)-3-(2,2,2-trifluoroacetamido)-1H-pyrazole-5-carboxylic acid

Introduction to 1-(2,2-difluoroethyl)-3-(2,2,2-trifluoroacetamido)-1H-pyrazole-5-carboxylic acid (CAS No. 2680748-51-8)

1-(2,2-difluoroethyl)-3-(2,2,2-trifluoroacetamido)-1H-pyrazole-5-carboxylic acid, identified by its CAS number 2680748-51-8, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of biological activities and utility in the development of pharmaceuticals. The presence of fluorine atoms in its structure, specifically in the 2,2-difluoroethyl and 2,2,2-trifluoroacetamido moieties, imparts unique physicochemical properties that make it a promising candidate for further exploration.

The structural features of 1-(2,2-difluoroethyl)-3-(2,2,2-trifluoroacetamido)-1H-pyrazole-5-carboxylic acid contribute to its potential biological efficacy. The pyrazole core is a heterocyclic aromatic ring system that has been extensively studied for its role in modulating various biological pathways. The fluorinated side chains enhance the compound's metabolic stability and binding affinity to biological targets. In particular, the trifluoroacetamide group at the 3-position introduces a polar moiety that can improve solubility and interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have indicated that the fluorine atoms in the difluoroethyl group can engage in favorable hydrophobic interactions with protein binding pockets, while the trifluoroacetamide moiety can form hydrogen bonds with polar residues. These interactions are critical for achieving high affinity and selectivity in drug design.

One of the most compelling aspects of 1-(2,2-difluoroethyl)-3-(2,2,2-trifluoroacetamido)-1H-pyrazole-5-carboxylic acid is its potential application in addressing inflammatory and immunological disorders. Pyrazole derivatives have been shown to exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The fluorinated substituents may enhance these effects by improving enzyme inhibition kinetics. Additionally, preliminary studies suggest that this compound may modulate immune cell signaling pathways, making it a candidate for therapies targeting autoimmune diseases.

The synthesis of 1-(2,2-difluoroethyl)-3-(2,2,2-trifluoroacetamido)-1H-pyrazole-5-carboxylic acid presents both challenges and opportunities for medicinal chemists. The introduction of multiple fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, modern synthetic methodologies have enabled efficient fluorination techniques that allow for the accurate incorporation of these functional groups. Advances in green chemistry have also led to the development of more sustainable synthetic routes, reducing environmental impact while maintaining high yields.

In vitro studies have demonstrated promising results regarding the pharmacological profile of this compound. Its ability to interact with biological targets suggests potential therapeutic applications in oncology and neurodegenerative diseases. The pyrazole core's structural versatility allows for further derivatization to optimize potency and selectivity. By modifying substituents such as the difluoroethyl group, researchers can fine-tune pharmacokinetic properties while retaining biological activity.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their ability to influence metabolic stability, binding affinity, and pharmacokinetic profiles makes them invaluable in drug design. In the case of 1-(2,2-difluoroethyl)-3-(2,2,2-trifluoroacetamido)-1H-pyrazole-5-carboxylic acid, the strategic placement of fluorine atoms enhances both its chemical stability and biological efficacy. This underscores the importance of incorporating fluorinated moieties into drug candidates to improve their overall therapeutic potential.

As research continues to uncover new applications for pyrazole derivatives, compounds like 1-(2,2-difluoroethyl)-3-(2,2,2-trifluoroacetamido)-1H-pyrazole-5-carboxylic acid are poised to play a significant role in next-generation pharmaceuticals. Their unique structural features offer a rich foundation for designing molecules with enhanced efficacy and reduced side effects. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications that benefit patients worldwide.

The future directions for this compound include exploring its potential as an intermediate in larger drug molecules or as a lead compound for structure-based drug design. High-throughput screening (HTS) campaigns can identify novel derivatives with improved pharmacological properties. Additionally, computational modeling techniques will continue to refine our understanding of how structural modifications affect biological activity.

In conclusion,1-(2,2-difluoroethyl)-3-(2,2,2-trifluoroacetamido)-1H-pyrazole-5-carboxylic acid (CAS No. 2680748-51-8) represents a promising entry point into therapeutic development due to its unique structural features and potential biological activities. The strategic use of fluorine atoms enhances its pharmacological profile while providing opportunities for further optimization through medicinal chemistry approaches.